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Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of 4-Nitrosalicylic acid, ensuring the well-being of laboratory personnel and the integrity of
your research. The following procedural guidance is designed to directly address operational
guestions and establish safe laboratory practices.

Essential Safety and Handling Plan

1. Engineering Controls:

o Always handle 4-Nitrosalicylic acid in a certified chemical fume hood to minimize inhalation
exposure.

o Ensure that a safety shower and eyewash station are readily accessible and have been
tested within the last year.

2. Personal Protective Equipment (PPE):

o Hand Protection: Wear chemical-resistant gloves. Butyl rubber is recommended for handling
nitro compounds. Nitrile gloves can also be used but should be replaced immediately upon
any sign of contamination. Always inspect gloves for integrity before use.

o Eye and Face Protection: Chemical safety goggles are mandatory. In situations where
splashing is a risk, a face shield must be worn in addition to goggles.
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o Respiratory Protection: For handling the solid powder, a NIOSH-approved dust respirator is
required to prevent inhalation. If there is a potential for vapor generation, an air-purifying
respirator (APR) with organic vapor cartridges should be used.

» Protective Clothing: A lab coat is required. For larger quantities or in situations with a higher
risk of spillage, chemical-resistant protective clothing and boots should be worn.

3. Operational Procedures:

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood. Use a spatula for transferring the solid material to minimize dust generation.

 In Case of a Spill:

Evacuate the immediate area.

o

[¢]

Wearing appropriate PPE, cover the spill with an inert absorbent material.

[¢]

Carefully sweep the absorbed material into a designated, labeled waste container.

o

Clean the spill area with a suitable solvent, followed by soap and water.

e Personal Hygiene: After handling, wash hands and any exposed skin thoroughly with soap
and water. Do not eat, drink, or smoke in the laboratory.

4. Storage:

o Store 4-Nitrosalicylic acid in a tightly sealed container in a cool, dry, and well-ventilated
area.

o Keep it away from incompatible materials such as strong oxidizing agents and strong bases.

Disposal Plan
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» Waste Collection: All waste materials contaminated with 4-Nitrosalicylic acid, including
used gloves, absorbent materials, and empty containers, must be collected in a clearly
labeled, sealed container for hazardous waste.

» Disposal Method: Dispose of 4-Nitrosalicylic acid and its contaminated materials in
accordance with all federal, state, and local regulations. One approved method is to dissolve
the material in a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.

Quantitative Data Summary

Property Value

GHS Hazard Statements H302, H315, H319, H335

Signal Word Warning

Appearance White to yellow crystalline powder[1]

Molecular Formula C7H5NO5

Molecular Weight 183.12 g/mol

Melting Point 235-239 °C[1][2][3][4]

Boiling Point 389 °C at 760 mmHg (estimated)[5]

Solubility Limited solubility in water; soluble in polar
organic solvents.[5][6]

OSHA PEL Not Established

NIOSH REL Not Established

ACGIH TLV Not Established

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b050511?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5107119.htm
https://www.chembk.com/en/chem/4-nitrosalicylic%20acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB5107119_EN.htm
https://www.chemdad.com/index.php?c=article&id=46376
https://www.guidechem.com/dictionary/en/619-19-2.html
https://wap.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://www.benchchem.com/product/b050511#personal-protective-equipment-for-handling-4-nitrosalicylic-acid
https://www.benchchem.com/product/b050511#personal-protective-equipment-for-handling-4-nitrosalicylic-acid
https://www.benchchem.com/product/b050511#personal-protective-equipment-for-handling-4-nitrosalicylic-acid
https://www.benchchem.com/product/b050511#personal-protective-equipment-for-handling-4-nitrosalicylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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